Cas no 941949-93-5 (5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 941949-93-5
• MF: C₂₁H₁₈ClN₃O₃S
• MW: 427.903922557831
• CID: 5944190
• PubChem ID: 16906423
• Update Time: 2025-07-09

5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• Thiazolo[4,5-d]pyridazin-4(5H)-one, 5-[(2-chlorophenyl)methyl]-7-(3,4-dimethoxyphenyl)-2-methyl-
• 941949-93-5
• 5-(2-chlorobenzyl)-7-(3,4-dimethoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one
• 5-[(2-chlorophenyl)methyl]-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• AKOS024642412
• F2347-0650
• starbld0001354
• Z3243956926
• 5-[(2-chlorophenyl)methyl]-7-(3,4-dimethoxyphenyl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one

• Inchi： 1S/C21H18ClN3O3S/c1-12-23-19-20(29-12)18(13-8-9-16(27-2)17(10-13)28-3)24-25(21(19)26)11-14-6-4-5-7-15(14)22/h4-10H,11H2,1-3H3
• InChI Key： WUUSXVNTIGYWJU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)N=C(C2=CC=C(OC)C(OC)=C2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 427.0757403g/mol
• Monoisotopic Mass: 427.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 599.9±60.0 °C(Predicted)
• pka: -0?+-.0.20(Predicted)

Additional information on 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Comprehensive Analysis of 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS No. 941949-93-5)

The compound 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS No. 941949-93-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazolo[4,5-d]pyridazin-4-one core, combined with chlorophenyl and dimethoxyphenyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule modulators of cellular pathways has surged, driven by advancements in precision medicine. The structural features of CAS 941949-93-5—such as its chloro and methoxy functional groups—suggest possible interactions with GPCRs (G-protein-coupled receptors) or enzyme active sites. This aligns with frequent search queries like "how do heterocyclic compounds work in drug design?" or "best small molecules for kinase inhibition," reflecting broader interest in mechanistic drug action.

Synthetic accessibility is another critical aspect of 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one. Modern green chemistry approaches, such as catalyst-free cyclization or microwave-assisted synthesis, could optimize its production. These methods address growing concerns about sustainable pharmaceutical manufacturing, a topic frequently searched in conjunction with organic synthesis optimization.

From a structure-activity relationship (SAR) perspective, the 2-methyl and dimethoxyphenyl moieties in this compound may enhance lipophilicity and blood-brain barrier permeability, making it relevant to neurodegenerative disease research. This connects to trending searches like "how to improve drug bioavailability" and "CNS-penetrant molecules." Computational studies, including molecular docking and QSAR modeling, could further elucidate its binding affinities.

Quality control of CAS 941949-93-5 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. These protocols resonate with laboratory professionals searching for "HPLC methods for heterocyclic compounds" or "NMR characterization of complex molecules." Additionally, stability studies under varying pH and temperature conditions are essential for formulation development.

In conclusion, 5-(2-chlorophenyl)methyl-7-(3,4-dimethoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one represents a multifaceted compound with untapped potential in drug discovery and mechanistic studies. Its intersection with fragment-based drug design and metabolite identification positions it as a valuable subject for future research, answering pressing questions in medicinal chemistry and pharmacology.